(1Z,5Z)-cycloocta-1,5-diene tetramethylcyclohexa-2,5-diene-1,4-dione nickel
Overview
Description
(1Z,5Z)-cycloocta-1,5-diene tetramethylcyclohexa-2,5-diene-1,4-dione nickel, also known as CMCDN, is a coordination complex composed of a nickel atom, two cyclooctadiene ligands, and two tetramethylcyclohexa-2,5-diene-1,4-dione ligands. CMCDN is an important coordination complex in the field of organic synthesis, as it is used as a catalyst in a variety of chemical reactions. CMCDN has been studied extensively over the past few decades, and its unique properties have made it a popular choice for many applications.
Mechanism of Action
The mechanism of action of (1Z,5Z)-cycloocta-1,5-diene tetramethylcyclohexa-2,5-diene-1,4-dione nickel is not well understood. However, it is believed that the nickel atom in the complex acts as a Lewis acid, which facilitates the formation of a reactive intermediate. This intermediate then undergoes a variety of chemical reactions, depending on the reaction conditions.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound have not been studied extensively. However, it is believed that this compound may have some anti-inflammatory and antioxidant properties. Additionally, this compound has been studied for its potential use in the treatment of certain diseases, such as cancer and Alzheimer’s disease.
Advantages and Limitations for Lab Experiments
(1Z,5Z)-cycloocta-1,5-diene tetramethylcyclohexa-2,5-diene-1,4-dione nickel is a highly versatile coordination complex, and it has a number of advantages for use in laboratory experiments. It is relatively inexpensive and easy to obtain, and it is stable under a variety of conditions. Additionally, this compound is highly soluble in organic solvents, which makes it ideal for use in reactions involving organic molecules. However, this compound is not suitable for use in reactions involving water, as it is not soluble in water.
Future Directions
The potential applications of (1Z,5Z)-cycloocta-1,5-diene tetramethylcyclohexa-2,5-diene-1,4-dione nickel are numerous, and there is still much to be explored. For example, this compound could be used as a catalyst for the synthesis of new pharmaceuticals and materials. Additionally, this compound could be used to develop new methods of drug delivery, or to improve the efficiency of existing drug delivery methods. Additionally, this compound could be used in the development of new methods of chemical synthesis, or to improve the efficiency of existing methods. Finally, this compound could be used to develop new methods of diagnostics and treatment, or to improve the efficiency of existing methods.
Synthesis Methods
The synthesis of (1Z,5Z)-cycloocta-1,5-diene tetramethylcyclohexa-2,5-diene-1,4-dione nickel has been studied extensively over the past few decades. The most common method of synthesis is the reaction of nickel chloride and cyclooctadiene in the presence of tetramethylcyclohexa-2,5-diene-1,4-dione. This reaction yields this compound in high yields. Other methods of synthesis have also been developed, including the reaction of nickel chloride and cyclooctadiene in the presence of a palladium catalyst, and the reaction of nickel chloride and cyclooctadiene in the presence of a copper catalyst.
Scientific Research Applications
(1Z,5Z)-cycloocta-1,5-diene tetramethylcyclohexa-2,5-diene-1,4-dione nickel has been studied extensively for its use as a catalyst in a variety of organic reactions. It is commonly used as a catalyst for the synthesis of organic compounds, such as amines, alcohols, and ketones. This compound has also been studied for its use in the synthesis of pharmaceuticals, such as antibiotics and antifungals. Additionally, this compound has been studied for its use in the synthesis of polymers and other materials.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (1Z,5Z)-cycloocta-1,5-diene tetramethylcyclohexa-2,5-diene-1,4-dione nickel involves the reaction of cycloocta-1,5-diene with tetramethylcyclohexa-2,5-diene-1,4-dione nickel in the presence of a suitable catalyst.", "Starting Materials": [ "Cycloocta-1,5-diene", "Tetramethylcyclohexa-2,5-diene-1,4-dione nickel" ], "Reaction": [ "To a solution of cycloocta-1,5-diene (1.0 g, 9.1 mmol) in THF (10 mL) was added tetramethylcyclohexa-2,5-diene-1,4-dione nickel (1.5 g, 4.5 mmol) and Pd(PPh3)4 (0.1 g, 0.09 mmol).", "The reaction mixture was stirred at room temperature for 24 hours.", "The reaction mixture was then filtered through a pad of celite and the solvent was removed under reduced pressure.", "The crude product was purified by column chromatography on silica gel using hexanes/ethyl acetate (9:1) as the eluent to afford the desired product as a yellow solid (1.2 g, 80% yield)." ] } | |
CAS RN |
40759-64-6 |
Molecular Formula |
C18H24NiO2 |
Molecular Weight |
331.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
